Cas no 170702-08-6 (3,3'-Dihexyl[2,2'-bithiophene]-5,5'-dicarbaldehyde)

• Product Name: 3,3'-Dihexyl[2,2'-bithiophene]-5,5'-dicarbaldehyde
• CAS No: 170702-08-6
• MF: C₂₂H₃₀O₂S₂
• MW: 390.602404117584
• CID: 2781839
• PubChem ID: 71350164
• Update Time: 2025-04-21

3,3'-Dihexyl[2,2'-bithiophene]-5,5'-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3'-DIHEXYL-[2,2'-BITHIOPHENE]-5,5'-DICARBALDEHYDE
• 170702-08-6
• 3,3'-Dihexyl[2,2'-bithiophene]-5,5'-dicarbaldehyde
• DTXSID90775977

• Inchi： 1S/C22H30O2S2/c1-3-5-7-9-11-17-13-19(15-23)25-21(17)22-18(12-10-8-6-4-2)14-20(16-24)26-22/h13-16H,3-12H2,1-2H3
• InChI Key： MLUNDINFAZOUFC-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C1=C(C=C(C=O)S1)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 390.16872254Da
• Monoisotopic Mass: 390.16872254Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 90.6Ų